Cas no 17331-79-2 ((S)-Benzyl (2-((1-amino-1-oxopropan-2-yl)amino)-2-oxoethyl)carbamate)

• Product Name: (S)-Benzyl (2-((1-amino-1-oxopropan-2-yl)amino)-2-oxoethyl)carbamate
• CAS No: 17331-79-2
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 148764
• PubChem ID: 297853
• Update Time: 2025-04-19

(S)-Benzyl (2-((1-amino-1-oxopropan-2-yl)amino)-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (2-((1-amino-1-oxopropan-2-yl)amino)-2-oxoethyl)carbamate
• benzyl N-[2-[(1-amino-1-oxopropan-2-yl)amino]-2-oxoethyl]carbamate
• L-Alaninamide,N-[(phenylmethoxy)carbonyl]glycyl- (9CI)
• Z-GLY-ALA-NH2
• N-[(benzyloxy)carbonyl]glycylalaninamide
• N-[N-(Phenylmethoxycarbonyl)glycyl]-L-alaninamide
• NSC-169152
• DTXSID90305112
• AKOS001663671
• GLYCINEN-BUTYLESTERHYDROCHLORIDE
• AB01319492-02
• SCHEMBL11115370
• SR-01000492310-1
• 17331-79-2
• NSC169152
• benzyl N-{[(1-carbamoylethyl)carbamoyl]methyl}carbamate
• AKOS021999850
• NCGC00324568-01
• SR-01000492310
• BENZYL N-({[(1S)-1-CARBAMOYLETHYL]CARBAMOYL}METHYL)CARBAMATE

• Inchi： 1S/C13H17N3O4/c1-9(12(14)18)16-11(17)7-15-13(19)20-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H2,14,18)(H,15,19)(H,16,17)
• InChI Key： ZUUYPZVICLRSKZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(C(N)=O)C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.12201
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.52